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Compound of Interest

Compound Name: 2-Bromo-2-chloropropane

Cat. No.: B3369296 Get Quote

Essential Safety and Handling Guide for 2-Bromo-2-
chloropropane
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-Bromo-2-chloropropane (CAS No. 2310-98-7). The information

herein is compiled to ensure the safe management of this chemical in a laboratory setting.

Given the limited availability of a specific Safety Data Sheet (SDS) for 2-Bromo-2-
chloropropane, the procedural guidance provided is based on available data for the

compound and safety protocols for analogous halogenated alkanes such as 2-Bromopropane,

1-Bromo-3-chloropropane, and 2-Bromo-2-methylpropane.

Physicochemical and Safety Data
A summary of the known quantitative data for 2-Bromo-2-chloropropane is presented below.

This information is critical for understanding its physical behavior and potential hazards.
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Property Value Reference

CAS Number 2310-98-7 [1][2][3]

Molecular Formula C₃H₆BrCl [1][2][4]

Molecular Weight 157.44 g/mol [1][2][3][4]

Boiling Point 95.6 °C at 760 mmHg [1]

Density 1.533 g/cm³ [1][4]

Flash Point 17.5 °C [1][4]

Vapor Pressure 51.6 mmHg at 25°C [1]

Refractive Index 1.467 [1][4]

Personal Protective Equipment (PPE)
Based on the hazardous nature of analogous flammable and halogenated compounds, the

following personal protective equipment is mandatory when handling 2-Bromo-2-
chloropropane.

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[5]

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene).[5]

Body Protection
A flame-retardant lab coat or chemical-resistant

apron.[5]

Respiratory

A NIOSH-approved respirator with an organic

vapor cartridge is recommended, especially

when working outside of a fume hood or in

poorly ventilated areas.[5]
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A step-by-step guide for the safe handling and disposal of 2-Bromo-2-chloropropane is

outlined below. Adherence to these procedures is crucial for minimizing exposure and ensuring

a safe laboratory environment.

Experimental Workflow for Handling 2-Bromo-2-
chloropropane
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Handling and Disposal Workflow for 2-Bromo-2-chloropropane

Preparation

Handling

Post-Experiment & Disposal

Review available safety data
and SDS of analogous compounds

Gather all required PPE

Prepare chemical fume hood
and necessary equipment

Weigh or measure the required amount
in the fume hood

Perform the experiment
within the fume hood

Continuously monitor the reaction
for any abnormalities

Safely quench the reaction
(if applicable)

Segregate halogenated organic waste
into a designated, labeled container

Decontaminate all glassware and surfaces

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

A flowchart outlining the safe handling and disposal of 2-Bromo-2-chloropropane.
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Detailed Experimental Protocol
1. Pre-Experiment Preparation:

Review Safety Information: Thoroughly review this guide and any available safety

information for 2-Bromo-2-chloropropane and analogous compounds.[5][6]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above before entering the laboratory.

Fume Hood Preparation: Ensure the chemical fume hood is functioning correctly. Prepare all

necessary apparatus and reagents within the fume hood to minimize movement of

hazardous materials.

2. Handling and Experimentation:

Dispensing: Conduct all dispensing, weighing, and transferring of 2-Bromo-2-
chloropropane within a certified chemical fume hood.

Reaction Setup: Set up the experimental apparatus securely within the fume hood.

Monitoring: Continuously monitor the experiment for any signs of unexpected reactions, such

as temperature or pressure increases.

3. Post-Experiment and Waste Disposal:

Reaction Quenching: If necessary, safely quench the reaction according to established

laboratory procedures.

Waste Collection: Collect all waste containing 2-Bromo-2-chloropropane in a designated,

clearly labeled, and sealed container for halogenated organic waste.[6][7] Do not mix with

other waste streams.

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into

contact with 2-Bromo-2-chloropropane using an appropriate solvent, followed by soap and

water.
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Disposal: Dispose of the chemical waste in accordance with your institution's and local

environmental regulations.[6][7]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

Emergency Situation First Aid and Response Measures

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with copious amounts of

soap and water for at least 15 minutes.[5] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air.[5] If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[5] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material such as

sand or vermiculite.[8] Collect the absorbed

material into a sealed container for disposal as

hazardous waste. Ventilate the area and wash

the spill site after material pickup is complete.

Fire

Use a dry chemical, carbon dioxide, or foam

extinguisher.[5] Do not use a direct water

stream. Firefighters should wear self-contained

breathing apparatus.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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